N-(3-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C17H13FN4OS/c18-12-4-3-5-13(10-12)20-16(23)11-24-17-8-7-15(21-22-17)14-6-1-2-9-19-14/h1-10H,11H2,(H,20,23)
• InChI Key: WVPNJYWPGFEISQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NN=C(C=C2)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H13FN4OS
• Molecular Weight: 340.4 g/mol

Description

N-(3-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide, also known as FP-PTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. FP-PTA is a small molecule that belongs to the class of pyridazinone derivatives and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Structure-Activity Relationships in Medicinal Chemistry

• Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition : A compound structurally similar to N-(3-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide showed potent inhibition of PI3Kα and mTOR in vitro and in vivo, indicating its potential in targeting these kinases for therapeutic purposes (Stec et al., 2011).

Synthesis and Biological Evaluation

• Peripheral Benzodiazepine Receptor (PBR) Study : Research focused on fluoroethoxy and fluoropropoxy substituted acetamides, including compounds similar to the one , for their affinity and selectivity towards PBRs, which are potential targets for neurodegenerative disorders imaging (Fookes et al., 2008).

Anticancer Activity

• Novel Fluoro Substituted Benzo[b]pyran Compounds : Compounds related to N-(3-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide have been evaluated for anticancer activity, demonstrating potential effectiveness against lung, breast, and CNS cancers (Hammam et al., 2005).

Src Kinase Inhibition

• Src Kinase Inhibitory and Anticancer Activities : Derivatives of N-benzyl substituted acetamides, similar in structure to the compound , were synthesized and evaluated for Src kinase inhibitory activities and their potential in inhibiting cancer cell proliferation (Fallah-Tafti et al., 2011).

Thrombin Inhibition

• 2-(2-Chloro-6-fluorophenyl)acetamides : Related compounds demonstrated potent inhibition of thrombin, an enzyme involved in blood coagulation, which is critical for the development of anticoagulant drugs (Lee et al., 2007).

Molecular Imaging

• PET Study for Mitochondrial Dysfunction : A compound structurally related to N-(3-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide was used in a PET study to assess mitochondrial complex I activity, demonstrating its potential in imaging hepatic and renal dysfunctions (Ohba et al., 2016).